Cas no 14160-38-4 ([Bi-1,4-cyclohexadien-1-yl]-3,3',6,6'-tetrone,5,5'-bis(1,1-dimethylethyl)-)
14160-38-4 structure
Product Name:[Bi-1,4-cyclohexadien-1-yl]-3,3',6,6'-tetrone,5,5'-bis(1,1-dimethylethyl)-
CAS No:14160-38-4
MF:C20H22O4
MW:326.386286258698
CID:159319
PubChem ID:26515
Update Time:2025-04-19
[Bi-1,4-cyclohexadien-1-yl]-3,3',6,6'-tetrone,5,5'-bis(1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
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- [Bi-1,4-cyclohexadien-1-yl]-3,3',6,6'-tetrone,5,5'-bis(1,1-dimethylethyl)-
- 2-tert-butyl-6-(5-tert-butyl-3,6-dioxocyclohexa-1,4-dien-1-yl)cyclohexa-2,5-diene-1,4-dione
- 3,3'-di-tert-butylbiphenyldiquinone-(2,5,2',5')
- (Bi-1,4-cyclohexadien-1-yl)-3,3',6,6'-tetrone, 5,5'-bis(1,1-dimethylethyl)-
- (Bi-1,4-cyclohexadien-1-yl)-3,3',6,6'-tetrone, 5,5'-di-tert-butyl-
- 3,3'-Di-tert-butyl-biphenyldiquinone-(2,5,2',5')
- 5,5'-Bis(1,1-dimethylethyl)-(bi-1,4-cyclohexadien-1-yl)-3,3'-6,6'-tetrone
- 5,5'-Di-tert-butyl-(bi-1,4-cyclohexadien-1-yl)-3,3',6,6'-tetrone
- BRN 2566316
- CCRIS 1265
- [Bi-1,4-cyclohexadien-1-yl]-3,3',6,6'-tetrone, 5,5'-bis(1,1-dimethylethyl)-
- 14160-38-4
- DTXSID50161776
- [Bi-1,4-cyclohexadien-1-yl]-3,3',6,6'-tetrone, 5,5'-di-tert-butyl-
- 5,5'-Bis(1,1-dimethylethyl)[bi-1,4-cyclohexadien-1-yl]-3,3',6,6'-tetrone
- S6PUP7GRN7
- 3,3/'-Di-tert-butylbiphenyldiquinone-(2,5,2/',5/')
-
- Inchi: 1S/C20H22O4/c1-19(2,3)15-9-11(21)7-13(17(15)23)14-8-12(22)10-16(18(14)24)20(4,5)6/h7-10H,1-6H3
- InChI Key: UONJIDASBODQID-UHFFFAOYSA-N
- SMILES: O=C1C(=CC(C=C1C(C)(C)C)=O)C1=CC(C=C(C1=O)C(C)(C)C)=O
Computed Properties
- Exact Mass: 326.15186
- Monoisotopic Mass: 326.15180918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 717
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 68.3Ų
Experimental Properties
- PSA: 68.28
[Bi-1,4-cyclohexadien-1-yl]-3,3',6,6'-tetrone,5,5'-bis(1,1-dimethylethyl)- Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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